2-methyl-6-(2,3,4,5-tetrahydro-1H-1-benzazepin-1-ylsulfonyl)-2H-1,4-benzoxazin-3(4H)-one

• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 2-methyl-6-(2,3,4,5-tetrahydro-1-benzazepin-1-ylsulfonyl)-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C19H20N2O4S/c1-13-19(22)20-16-12-15(9-10-18(16)25-13)26(23,24)21-11-5-4-7-14-6-2-3-8-17(14)21/h2-3,6,8-10,12-13H,4-5,7,11H2,1H3,(H,20,22)
• InChI Key: NKXWTDIJGDLBQB-UHFFFAOYSA-N
• SMILES: CC1C(=O)NC2=C(O1)C=CC(=C2)S(=O)(=O)N3CCCCC4=CC=CC=C43

Description

2-methyl-6-(2,3,4,5-tetrahydro-1H-1-benzazepin-1-ylsulfonyl)-2H-1,4-benzoxazin-3(4H)-one is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-methyl-6-(2,3,4,5-tetrahydro-1H-1-benzazepin-1-ylsulfonyl)-2H-1,4-benzoxazin-3(4H)-one is not fully understood. However, it has been suggested that this compound may work by inhibiting certain enzymes or proteins that are involved in the development and progression of various diseases and disorders.
Biochemical and Physiological Effects:
2-methyl-6-(2,3,4,5-tetrahydro-1H-1-benzazepin-1-ylsulfonyl)-2H-1,4-benzoxazin-3(4H)-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the replication of certain viruses. Additionally, this compound has been shown to have neuroprotective effects and may have potential as a therapeutic agent for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-6-(2,3,4,5-tetrahydro-1H-1-benzazepin-1-ylsulfonyl)-2H-1,4-benzoxazin-3(4H)-one in lab experiments include its potential as a therapeutic agent for various diseases and disorders, its anti-inflammatory and anti-cancer properties, and its potential as a diagnostic tool. However, limitations include the lack of understanding of its mechanism of action and the need for further research to fully understand its potential applications.

Future Directions

For research on 2-methyl-6-(2,3,4,5-tetrahydro-1H-1-benzazepin-1-ylsulfonyl)-2H-1,4-benzoxazin-3(4H)-one include further studies on its mechanism of action, its potential as a therapeutic agent for various diseases and disorders, and its potential as a diagnostic tool. Additionally, further research is needed to understand the limitations and potential side effects of this compound. Further studies on the synthesis of this compound using different methods may also be explored.

Synthesis Methods

The synthesis of 2-methyl-6-(2,3,4,5-tetrahydro-1H-1-benzazepin-1-ylsulfonyl)-2H-1,4-benzoxazin-3(4H)-one has been achieved using various methods. One of the most common methods involves the reaction of 2,3,4,5-tetrahydro-1H-1-benzazepine with sulfonyl chloride followed by the reaction with 2-methyl-2H-1,4-benzoxazin-3(4H)-one. Another method involves the reaction of 2,3,4,5-tetrahydro-1H-1-benzazepine with sulfonyl isocyanate followed by the reaction with 2-methyl-2H-1,4-benzoxazin-3(4H)-one. Both methods have been successful in synthesizing 2-methyl-6-(2,3,4,5-tetrahydro-1H-1-benzazepin-1-ylsulfonyl)-2H-1,4-benzoxazin-3(4H)-one.

Scientific Research Applications

2-methyl-6-(2,3,4,5-tetrahydro-1H-1-benzazepin-1-ylsulfonyl)-2H-1,4-benzoxazin-3(4H)-one has potential applications in scientific research. This compound has been studied for its potential as a therapeutic agent for various diseases and disorders. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. Additionally, this compound has been studied for its potential as a diagnostic tool for certain diseases and disorders.